Cas no 1806457-16-8 (3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one
• CAS No: 1806457-16-8
• MF: C₁₀H₈BrF₂NO₄
• MW: 324.075629234314
• CID: 4980064
• Update Time: 2025-06-09

3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one

• Inchi： 1S/C10H8BrF2NO4/c11-4-3-8(15)6-1-2-7(14(16)17)9(5-6)18-10(12)13/h1-2,5,10H,3-4H2
• InChI Key： ZDGDXLPQDLZRNY-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)OC(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 3
• Topological Polar Surface Area: 72.1

Additional information on 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one

Comprehensive Overview of 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one (CAS No. 1806457-16-8)

The compound 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one (CAS No. 1806457-16-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethoxy group and a nitrophenyl moiety, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through its electrophilic and hydrogen-bonding properties.

In recent years, the demand for fluorinated compounds like 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic profiles. The compound’s nitro group also offers versatility, serving as a precursor for further functionalization, which is a hot topic in synthetic chemistry forums and AI-driven research platforms.

From an industrial perspective, CAS No. 1806457-16-8 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce such intermediates, addressing the global push for reduced environmental impact. This resonates with current searches on "sustainable fluorination techniques" and "catalytic nitration processes," which are frequently queried in academic and industrial databases.

The compound’s propan-1-one backbone is another area of interest, as ketones are pivotal in constructing complex molecular architectures. Its bromo substituent provides a handle for cross-coupling reactions, a staple in modern organic synthesis. These features make 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one a subject of study in peer-reviewed journals focusing on C-C bond formation and heterocyclic chemistry.

Analytical characterization of CAS No. 1806457-16-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, which are essential for reproducible research—a key concern highlighted in recent scientific discussions about compound validation and data reproducibility.

In summary, 3-Bromo-1-(3-(difluoromethoxy)-4-nitrophenyl)propan-1-one represents a multifaceted tool for chemists, bridging gaps between synthetic methodology and applied science. Its relevance to drug design, material science, and catalysis ensures its continued prominence in both academic and industrial research landscapes.